Ethyl 2-methyl-6,11-dioxonaphtho[2,3-b]indolizine-12-carboxylate

• IUPAC Name: ethyl 2-methyl-6,11-dioxonaphtho[2,3-b]indolizine-12-carboxylate
• InChI: InChI=1S/C20H15NO4/c1-3-25-20(24)15-14-10-11(2)8-9-21(14)17-16(15)18(22)12-6-4-5-7-13(12)19(17)23/h4-10H,3H2,1-2H3
• InChI Key: MCSUUWAXVCCGQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=C(C=CN2C3=C1C(=O)C4=CC=CC=C4C3=O)C
• Molecular Formula: C20H15NO4
• Molecular Weight: 333.3 g/mol

Description

Ethyl 2-methyl-6,11-dioxonaphtho[2,3-b]indolizine-12-carboxylate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the naphthoindolizine family and has been extensively studied for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of Ethyl 2-methyl-6,11-dioxonaphtho[2,3-b]indolizine-12-carboxylate is not fully understood. However, it is believed that this compound acts as a hole-transporting material in OLEDs by facilitating the movement of positive charges through the device.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic and has low cytotoxicity. This makes it a promising candidate for use in biomedical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 2-methyl-6,11-dioxonaphtho[2,3-b]indolizine-12-carboxylate is its high purity and stability. This makes it ideal for use in lab experiments. However, one of the limitations of this compound is its complex synthesis process, which can make it difficult and expensive to produce in large quantities.

Future Directions

There are several future directions for the research on Ethyl 2-methyl-6,11-dioxonaphtho[2,3-b]indolizine-12-carboxylate. One of the most promising areas of research is in the development of more efficient and cost-effective OLEDs. Additionally, this compound has potential applications in the field of biomedical engineering, such as in drug delivery systems and tissue engineering. Further research is needed to fully understand the potential applications of this compound in various fields.
In conclusion, this compound is a promising synthetic compound that has potential applications in various scientific fields. Its unique properties and potential applications make it an interesting area of research for scientists. Further research is needed to fully understand the potential applications of this compound in various fields.

Synthesis Methods

The synthesis of Ethyl 2-methyl-6,11-dioxonaphtho[2,3-b]indolizine-12-carboxylate is a complex process that involves several steps. The most common method of synthesis involves the reaction of 2-methyl-1,8-naphthyridine-3-carbaldehyde with ethyl cyanoacetate in the presence of a base. The resulting product is then treated with a strong acid to obtain the final product.

Scientific Research Applications

Ethyl 2-methyl-6,11-dioxonaphtho[2,3-b]indolizine-12-carboxylate has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the field of organic electronics. It has been shown that this compound can be used as a hole-transporting material in organic light-emitting diodes (OLEDs). This has led to the development of more efficient and cost-effective OLEDs.